Cas no 189149-03-9 (Boc-alpha-methyl-DL-glutamic Acid)

• Product Name: Boc-alpha-methyl-DL-glutamic Acid
• CAS No: 189149-03-9
• MF: C₁₁H₁₉NO₆
• MW: 261.27166390419
• CID: 1382603
• PubChem ID: 46737319
• Update Time: 2025-10-23

Boc-alpha-methyl-DL-glutamic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxycarbonylamino)-2-methyl-pentanedioic acid
• Boc-alpha-methyl-DL-glutamic acid
• SCHEMBL3031112
• 2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanedioic acid
• 189149-03-9
• AKOS015836887
• starbld0001708
• 2-((tert-Butoxycarbonyl)amino)-2-methylpentanedioic acid
• Boc-alpha-methyl-DL-glutamic Acid

• MDL： MFCD02682511
• Inchi： 1S/C11H19NO6/c1-10(2,3)18-9(17)12-11(4,8(15)16)6-5-7(13)14/h5-6H2,1-4H3,(H,12,17)(H,13,14)(H,15,16)
• InChI Key： CSNNEGCYWCLURA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)(C)CCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.12123733g/mol
• Monoisotopic Mass: 261.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 113Ų

Boc-alpha-methyl-DL-glutamic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-alpha-methyl-DL-glutamic Acid

Introduction to Boc-alpha-methyl-DL-glutamic Acid (CAS No. 189149-03-9)

Boc-alpha-methyl-DL-glutamic Acid, with the chemical name Boc-alpha-methyl-DL-glutamic acid, is a crucial intermediate in the field of pharmaceutical synthesis. This compound, identified by its CAS number CAS No. 189149-03-9, plays a significant role in the development of various therapeutic agents. Its unique structural properties make it a valuable building block for peptidomimetics and other bioactive molecules.

The Boc (tert-butoxycarbonyl) protecting group in the molecule enhances its stability and reactivity, making it particularly useful in multi-step synthetic pathways. The alpha-methyl substitution on the glutamic acid backbone introduces specific steric and electronic characteristics that can influence the overall pharmacological profile of the final product. This compound is widely utilized in medicinal chemistry for its ability to facilitate the introduction of complex functionalities into target molecules.

In recent years, there has been a growing interest in the development of novel therapeutic strategies that leverage the unique properties of amino acids and their derivatives. Boc-alpha-methyl-DL-glutamic Acid has emerged as a key player in this domain, particularly in the synthesis of protease inhibitors and other enzyme-targeting agents. Its structural flexibility allows for the design of molecules that can interact selectively with biological targets, thereby enhancing drug efficacy and reducing side effects.

One of the most compelling applications of Boc-alpha-methyl-DL-glutamic Acid is in the field of antiviral research. The ability to modify the glutamic acid residue provides chemists with a versatile tool for creating peptidomimetics that can mimic natural amino acid sequences while exhibiting improved stability and bioavailability. This has led to significant advancements in the development of antiviral drugs that target viral proteases, which are essential for viral replication.

Moreover, Boc-alpha-methyl-DL-glutamic Acid has found utility in the design of neuropeptide analogs. Neuropeptides are involved in numerous physiological processes, and their modulation can lead to therapeutic benefits in conditions such as pain, inflammation, and neurological disorders. By incorporating this compound into synthetic pathways, researchers can create neuropeptide analogs with enhanced pharmacokinetic properties, making them more effective and safer for clinical use.

The synthesis of Boc-alpha-methyl-DL-glutamic Acid involves a series of well-established chemical transformations that highlight its importance as a synthetic intermediate. The protection-deprotection strategy using Boc groups allows for precise control over reaction outcomes, ensuring high yields and purity levels. This makes it an indispensable tool for synthetic chemists working on complex molecular architectures.

Recent studies have also explored the potential of Boc-alpha-methyl-DL-glutamic Acid in drug delivery systems. Its ability to form stable complexes with other molecules has been exploited to develop novel formulations that enhance drug solubility and bioavailability. This approach has shown promise in improving the delivery of poorly soluble drugs, thereby expanding therapeutic options for patients.

In conclusion, Boc-alpha-methyl-DL-glutamic Acid (CAS No. 189149-03-9) is a multifaceted compound with significant applications in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing peptidomimetics, protease inhibitors, antiviral agents, and neuropeptide analogs. As research continues to uncover new therapeutic targets and mechanisms, the demand for high-quality intermediates like Boc-alpha-methyl-DL-glutamic Acid is expected to grow, driving further innovation in drug discovery and development.